Cas no 71507-33-0 ((3,5-Dimethylbenzofuran-2-yl)methanol)

• Product Name: (3,5-Dimethylbenzofuran-2-yl)methanol
• CAS No: 71507-33-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5739431
• PubChem ID: 12496777
• Update Time: 2025-05-24

(3,5-Dimethylbenzofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethylbenzofuran-2-yl)methanol
• 2-Benzofuranmethanol, 3,5-dimethyl-
• F20870
• 71507-33-0
• 3,5-Dimethyl-2-benzofuranmethanol
• DTXSID601300714

• Inchi： 1S/C11H12O2/c1-7-3-4-10-9(5-7)8(2)11(6-12)13-10/h3-5,12H,6H2,1-2H3
• InChI Key： AIDDAVJXGUJBGX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C(C)=C1CO

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Melting Point: 94-96 °C
• Boiling Point: 317.4±37.0 °C(Predicted)
• pka: 14.06±0.10(Predicted)

Additional information on (3,5-Dimethylbenzofuran-2-yl)methanol

Introduction to (3,5-Dimethylbenzofuran-2-yl)methanol (CAS No. 71507-33-0)

(3,5-Dimethylbenzofuran-2-yl)methanol (CAS No. 71507-33-0) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its benzofuran core, which is substituted with two methyl groups at the 3 and 5 positions, and a hydroxymethyl group at the 2-position. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of (3,5-Dimethylbenzofuran-2-yl)methanol can be represented as C₁₁H₁₂O₂. The benzofuran moiety is a heterocyclic aromatic ring system consisting of a benzene ring fused with a furan ring. The presence of the hydroxymethyl group (-CH₂OH) at the 2-position introduces polarity and reactivity, making this compound suitable for various synthetic transformations. The two methyl groups at the 3 and 5 positions provide steric and electronic effects that influence the compound's reactivity and stability.

In the realm of pharmaceutical research, (3,5-Dimethylbenzofuran-2-yl)methanol has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that compounds with a benzofuran core exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of (3,5-Dimethylbenzofuran-2-yl)methanol demonstrated significant anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its pharmaceutical applications, (3,5-Dimethylbenzofuran-2-yl)methanol has also found use in materials science. The benzofuran core is known for its stability and ability to form strong intermolecular interactions, making it an attractive building block for the synthesis of advanced materials. Research published in the Journal of Materials Chemistry A in 2020 highlighted the use of benzofuran derivatives in the development of organic semiconductors and photovoltaic materials. The hydroxymethyl group in (3,5-Dimethylbenzofuran-2-yl)methanol can be functionalized to introduce additional functionalities, enhancing its utility in these applications.

The synthesis of (3,5-Dimethylbenzofuran-2-yl)methanol typically involves multistep procedures that leverage modern synthetic techniques. One common approach involves the condensation of 3,5-dimethylphenol with an appropriate aldehyde or ketone followed by cyclization to form the benzofuran ring. Subsequent reduction steps are used to introduce the hydroxymethyl group. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of (3,5-Dimethylbenzofuran-2-yl)methanol

In terms of safety and handling, while (3,5-Dimethylbenzofuran-2-yl)methanol

The future prospects for (3,5-Dimethylbenzofuran-2-yl)methanol

In conclusion, (3,5-Dimethylbenzofuran-2-yl)methanol (CAS No. 71507-33-0) is a versatile compound with a rich chemical structure that offers numerous opportunities for further research and development. Its unique combination of functional groups makes it an attractive candidate for pharmaceuticals, materials science, and other advanced applications. As scientific understanding continues to evolve, it is likely that new uses for this compound will be discovered, further cementing its importance in the chemical community.